Cas no 63127-97-9 (Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-)

• Product Name: Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-
• CAS No: 63127-97-9
• MF: C₂₂H₃₁N₃O
• MW: 353.501045465469
• CID: 427167
• PubChem ID: 20394385
• Update Time: 2025-04-19

Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-hexyl-N-(1-phenyl-1H-pyrazol-3-yl)-
• N-hexyl-N-(1-phenylpyrazol-3-yl)cyclohexanecarboxamide
• SCHEMBL11564916
• N-Hexyl-N-(1-phenyl-1H-pyrazol-3-yl)cyclohexanecarboxamide
• 63127-97-9
• DTXSID70606694

• Inchi： 1S/C22H31N3O/c1-2-3-4-11-17-24(22(26)19-12-7-5-8-13-19)21-16-18-25(23-21)20-14-9-6-10-15-20/h6,9-10,14-16,18-19H,2-5,7-8,11-13,17H2,1H3
• InChI Key： HYUSZYGBTAHXNX-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)N(C1C=CN(C2C=CC=CC=2)N=1)CCCCCC

Computed Properties

• Exact Mass: 353.24693
• Monoisotopic Mass: 353.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13